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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441 Get Quote

An In-depth Technical Guide to 3,5-Dimethylanisole

This technical guide provides a comprehensive overview of 3,5-Dimethylanisole, including its

chemical properties, synthesis, and applications, tailored for researchers, scientists, and

professionals in drug development and chemical synthesis.

Core Properties of 3,5-Dimethylanisole
3,5-Dimethylanisole, also known as 1-methoxy-3,5-dimethylbenzene, is an aromatic ether.[1]

Its fundamental physicochemical properties are summarized in the table below for easy

reference.
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Property Value

CAS Number 874-63-5[2][3]

Molecular Formula C₉H₁₂O[1][2][4]

Molecular Weight 136.19 g/mol [1][3]

Appearance Colorless to light yellow liquid[5]

Boiling Point 193 °C

Density 0.963 g/mL at 25 °C

Refractive Index n20/D 1.512

Flash Point 66 °C (150.8 °F)

Synthesis of 3,5-Dimethylanisole
The most common laboratory-scale synthesis of 3,5-Dimethylanisole is achieved through the

Williamson ether synthesis, by methylating the corresponding phenol, 3,5-dimethylphenol.[2][3]

Experimental Protocol: Methylation of 3,5-
Dimethylphenol
This protocol details the synthesis of 3,5-Dimethylanisole from 3,5-dimethylphenol and a

methylating agent.[2]

Materials:

3,5-Dimethylphenol

Iodomethane (or dimethyl sulfate)

Anhydrous potassium carbonate

Dimethylformamide (DMF)

Ethyl acetate
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Saturated brine solution

Deionized water

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a solution of 3,5-dimethylphenol (10 g, 0.082 mol) in 150 ml of DMF, add anhydrous

potassium carbonate (34 g, 0.25 mol).[2]

Cool the reaction mixture in an ice bath.

Slowly add iodomethane (12.8 g, 0.090 mol) to the mixture dropwise, maintaining the cool

temperature.[2]

After the addition is complete, allow the mixture to warm to room temperature and stir

overnight.[2]

Upon completion of the reaction, add water and extract the aqueous phase with ethyl

acetate.[2]

Wash the combined organic extracts with a saturated brine solution.[2]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

The resulting crude product is purified by vacuum distillation or column chromatography to

yield pure 3,5-Dimethylanisole.[2]

Analytical Characterization
The identity and purity of 3,5-Dimethylanisole can be confirmed by various analytical

techniques. Reverse-phase HPLC is a suitable method for purity assessment.[6] Spectroscopic

methods for structural confirmation include ¹H NMR, ¹³C NMR, and IR spectroscopy, as well as

mass spectrometry.[4][7]
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Applications in Chemical Synthesis
While searches for direct applications in drug development or biological signaling did not yield

significant results, 3,5-Dimethylanisole serves as a valuable intermediate in organic synthesis.

Intermediate for Thermosensitive Dyes
A notable application is in the manufacturing of thermosensitive color-forming materials.[2]

Specifically, it is a precursor in the synthesis of 6'-diethylamino-1',3'-dimethylfluoran. This is

achieved through a condensation reaction with 2-(2-hydroxy-4-diethylaminobenzoyl)benzoic

acid in the presence of a strong dehydrating acid, such as concentrated sulfuric acid.[2] These

dyes are utilized in thermal printing papers and other chromogenic applications.[2]

Diagrams
Below are diagrams illustrating the synthesis workflow and the logical application of 3,5-
Dimethylanisole.
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Synthesis Workflow of 3,5-Dimethylanisole

Start: 3,5-Dimethylphenol

Add K₂CO₃ and Iodomethane in DMF

Stir overnight at room temperature

Aqueous workup and extraction with Ethyl Acetate

Purification by vacuum distillation or column chromatography

End Product: 3,5-Dimethylanisole

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,5-Dimethylanisole.
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Logical Relationship in Application

3,5-Dimethylanisole

Condensation Reaction

Reactant

Thermosensitive Dye Precursor

Forms

Final Application
(e.g., Thermal Paper)

Leads to

Click to download full resolution via product page

Caption: Application pathway of 3,5-Dimethylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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